Cas no 2679937-93-8 (rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid)

• Product Name: rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid
• CAS No: 2679937-93-8
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• CID: 6071992
• PubChem ID: 165942806
• Update Time: 2025-05-30

rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid
• 2679937-93-8
• EN300-28286135

• Inchi： 1S/C12H15N3O5/c1-2-3-20-12(18)14-9-6-19-7-10(9)15-5-8(4-13-15)11(16)17/h2,4-5,9-10H,1,3,6-7H2,(H,14,18)(H,16,17)/t9-,10+/m0/s1
• InChI Key： OEAFHYBXUDUBEY-VHSXEESVSA-N
• SMILES： O1C[C@@H]([C@@H](C1)N1C=C(C(=O)O)C=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 281.10117059g/mol
• Monoisotopic Mass: 281.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103Ų

Additional information on rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid (CAS No. 2679937-93-8)

rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid (CAS No. 2679937-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its pyrazole-carboxylic acid moiety and oxolan-3-yl group make it a valuable intermediate in drug synthesis, particularly in the design of enzyme inhibitors and receptor modulators.

The rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid is often discussed in the context of drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders. With the growing demand for precision medicine and personalized therapeutics, this compound's ability to interact with specific biological targets makes it a subject of ongoing studies.

One of the key features of rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid is its stereochemistry. The presence of both (3R,4S) configurations allows for selective interactions with chiral biological molecules, enhancing its utility in asymmetric synthesis. This aspect is crucial for developing drugs with higher efficacy and fewer side effects, aligning with the current trends in green chemistry and sustainable pharmaceutical production.

In the realm of chemical synthesis, this compound serves as a versatile building block. Its prop-2-en-1-yloxy carbonyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. The compound's stability under various reaction conditions further enhances its appeal to synthetic chemists.

The market for rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid is expanding, driven by the increasing investment in biopharmaceutical research. Companies specializing in contract research organizations (CROs) and custom synthesis services are actively sourcing this compound to support client projects. Additionally, the rise of AI-driven drug discovery platforms has amplified the demand for such specialized intermediates, as they are integral to virtual screening and molecular modeling studies.

From a regulatory perspective, rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid is compliant with global safety standards, making it accessible for international research collaborations. Its non-hazardous nature ensures smooth logistics and handling, which is critical for global supply chains in the pharmaceutical industry. Researchers and manufacturers can leverage this compound without concerns about stringent regulatory hurdles.

Looking ahead, the applications of rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid are expected to diversify. Emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors are exploring its potential. As the scientific community continues to unravel its mechanistic insights, this compound is poised to become a cornerstone in next-generation drug development.

In summary, rac-1-[(3R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}oxolan-3-yl]-1H-pyrazole-4-carboxylic acid (CAS No. 2679937-93-8) represents a cutting-edge tool in modern chemistry and pharmacology. Its structural uniqueness, synthetic versatility, and broad applicability underscore its importance in advancing healthcare innovations. For researchers and industry professionals, staying updated on its developments is essential to harnessing its full potential.